Methyl 8-cyano-2-[(2,2-diethoxyethyl)sulfanyl]octanoate

• CAS No.: 61546-52-9
• Molecular Formula: C16H29NO4S
• Molecular Weight: 331.5 g/mol
• IUPAC Name: methyl 8-cyano-2-(2,2-diethoxyethylsulfanyl)octanoate
• InChI: InChI=1S/C16H29NO4S/c1-4-20-15(21-5-2)13-22-14(16(18)19-3)11-9-7-6-8-10-12-17/h14-15H,4-11,13H2,1-3H3
• InChI Key: WBNWKZMMDWUJMK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CSC(CCCCCCC#N)C(=O)OC)OCC

Description

Methyl 8-cyano-2-[(2,2-diethoxyethyl)sulfanyl]octanoate is a useful research compound. Its molecular formula is C16H29NO4S and its molecular weight is 331.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The starting material is prepared as follows: To the mixture of 13.6 g of methyl 2-bromo-8-cyano-octanoate, 11.6 g of 2,2-diethoxy-ethylmercaptan and 150 ml of methylene chloride, 5.56 g of triethylamine are added dropwise while stirring. After overnight-stirring at room temperature the mixture is evaporated, the residue triturated with diethyl ether, washed with water, dried and evaporated, to yield the methyl 2-(2,2-diethoxyethylmercapto)-8-cyano-octanoate showing NMR bands at 4.58, 3.71 and 2.75 ppm.